Cas no 2227964-15-8 ((1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol)

• Product Name: (1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol
• CAS No: 2227964-15-8
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6290609
• PubChem ID: 165681799
• Update Time: 2025-07-24

(1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol
• EN300-1813017
• 2227964-15-8
• (1S)-2-amino-1-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]ethan-1-ol

• Inchi： 1S/C11H21NO/c1-11(2)7-3-4-8(9(11)5-7)10(13)6-12/h7-10,13H,3-6,12H2,1-2H3/t7-,8?,9-,10+/m0/s1
• InChI Key： AZWIRLNCMZCTOM-BFARCFIYSA-N
• SMILES： O[C@H](CN)C1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol

Chemical Profile of (1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol (CAS No. 2227964-15-8)

(1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol (CAS No. 2227964-15-8) is a highly complex and structurally unique organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its intricate bicyclic framework and functional group distribution. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) within its molecular structure. The stereochemistry of this molecule, particularly the (1S,5S) configuration at the bicyclic system, plays a crucial role in determining its biological activity and potential therapeutic applications.

The molecular architecture of (1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol consists of a seven-membered bicyclic core with a methyl substitution at the 6-position, contributing to its rigidity and steric hindrance properties. This structural motif is reminiscent of natural products found in certain organisms, suggesting possible biosynthetic origins or inspiration for synthetic pathways. The presence of two stereocenters at the (1S,5S) positions further enhances the complexity of this compound, making it a subject of interest for chemists exploring stereoselective synthesis and derivatization strategies.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. Molecular modeling studies on (1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol have revealed that its rigid bicyclic scaffold can effectively interact with biological targets such as enzymes and receptors. The spatial orientation of the amino and hydroxyl groups within the molecule suggests potential binding affinities with proteins involved in metabolic pathways or signal transduction processes.

In the realm of drug discovery, compounds like (1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol serve as valuable scaffolds for designing novel therapeutic agents. The unique combination of functional groups and stereochemistry makes it an attractive candidate for further modification to enhance bioavailability or target specificity. Researchers have been exploring various synthetic routes to introduce modifications at different positions of the molecule while preserving its core structure. These efforts include functional group interconversions, such as oxidation or reduction reactions, which could lead to novel derivatives with improved pharmacological profiles.

The stereochemical integrity of (1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylethan-1-ol is particularly critical in medicinal chemistry due to the well-documented influence of chirality on biological activity. Enantiomeric excess or diastereomeric purity can significantly impact the efficacy and safety of a drug candidate. Advanced chromatographic techniques and spectroscopic methods have been employed to isolate and characterize specific stereoisomers of this compound, ensuring that subsequent studies are conducted with high purity and defined stereochemistry.

Current research in synthetic organic chemistry has focused on developing efficient methodologies for constructing complex cyclic systems like those found in (1S)-2-amino-1-(1S,5S)-6,6-dimethylbicyclo3.1.0heptanane derivatives without compromising stereochemical fidelity. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing multiple bonds and rings in a single step or sequence with high selectivity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce new substituents at strategic positions within the bicyclic framework.

The biological evaluation of (CAS No. 2227964-15-8) has begun to yield promising results in preclinical studies targeting specific disease pathways. Initial assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammation or cancer progression. While these findings are preliminary and require further validation through more extensive testing protocols including cell-based assays and animal models; they underscore the potential therapeutic relevance of this molecule.

The synthesis of derivatives from (CAS No: 2227964158) presents an exciting opportunity for medicinal chemists to explore structure-function relationships within this class of compounds by systematically altering functional groups while maintaining key structural features such as chirality at critical positions; thereby expanding their pharmacological toolkit toward developing next-generation therapeutics that address unmet medical needs effectively